![molecular formula C16H14ClN3O B4163834 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride](/img/structure/B4163834.png)
2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride
Overview
Description
2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride, also known as ABT-737, is a small molecule inhibitor that targets the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. It was first synthesized in 2005 by Abbott Laboratories and has been extensively studied for its potential as an anti-cancer agent.
Mechanism of Action
2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride targets the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w, which are overexpressed in many types of cancer. These proteins prevent apoptosis by binding to and inhibiting pro-apoptotic proteins such as Bim, Bak, and Bax. 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride binds to the same site on these anti-apoptotic proteins as their endogenous ligands, displacing them and allowing the pro-apoptotic proteins to initiate apoptosis.
Biochemical and Physiological Effects:
2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride has been shown to induce apoptosis in a variety of cancer cell lines, both in vitro and in vivo. It has also been shown to enhance the efficacy of other anti-cancer agents, such as radiation and chemotherapy. However, 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride has also been shown to have off-target effects, such as inhibition of platelet aggregation, which may limit its clinical use.
Advantages and Limitations for Lab Experiments
2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has also been extensively studied and has a well-understood mechanism of action. However, its off-target effects and limited clinical use may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride. One direction is to develop more potent and selective inhibitors of the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. Another direction is to investigate the use of 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride in combination with other anti-cancer agents to enhance their efficacy. Finally, further research is needed to understand the off-target effects of 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride and to develop strategies to mitigate them.
Scientific Research Applications
2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride has been extensively studied for its potential as an anti-cancer agent. It has been shown to induce apoptosis in a variety of cancer cell lines, including those that are resistant to conventional chemotherapy. 2-[2-(1H-benzimidazol-1-yl)ethoxy]benzonitrile hydrochloride has also been shown to enhance the efficacy of other anti-cancer agents, such as radiation and chemotherapy.
properties
IUPAC Name |
2-[2-(benzimidazol-1-yl)ethoxy]benzonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O.ClH/c17-11-13-5-1-4-8-16(13)20-10-9-19-12-18-14-6-2-3-7-15(14)19;/h1-8,12H,9-10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBOBXCDJYFSTEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)OCCN2C=NC3=CC=CC=C32.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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